Cas no 89942-42-7 (4-(Prop-1-yn-1-yl)pyridine)

4-(Prop-1-yn-1-yl)pyridine structure
4-(Prop-1-yn-1-yl)pyridine structure
Product Name:4-(Prop-1-yn-1-yl)pyridine
CAS No:89942-42-7
MF:C8H7N
MW:117.147881746292
CID:2845053
PubChem ID:20764673
Update Time:2025-04-21

4-(Prop-1-yn-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-prop-1-ynylpyridine
    • 4-(Prop-1-yn-1-yl)pyridine
    • G81196
    • DTXCID80560435
    • SCHEMBL7690758
    • DTXSID00609678
    • 89942-42-7
    • Inchi: 1S/C8H7N/c1-2-3-8-4-6-9-7-5-8/h4-7H,1H3
    • InChI Key: ZDDOOTTUKSSKEJ-UHFFFAOYSA-N
    • SMILES: N1C=CC(C#CC)=CC=1

Computed Properties

  • Exact Mass: 117.057849228Da
  • Monoisotopic Mass: 117.057849228Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.01±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 208.0±13.0 ºC (760 Torr),
  • Flash Point: 78.9±12.4 ºC,
  • Solubility: Dissolution (64 g/l) (25 º C),
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